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Compound of Interest

Compound Name: JW480

Cat. No.: B560292 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: JW480 is a potent, selective, and orally active inhibitor of the serine hydrolase

KIAA1363, also known as AADACL1 or NCEH1[1][2]. This enzyme plays a critical role in the

metabolism of monoalkylglycerol ethers (MAGEs), a class of neutral ether lipids implicated in

cancer pathogenesis[1][3]. By inhibiting KIAA1363, JW480 disrupts the pro-tumorigenic

KIAA1363-MAGE pathway, leading to reduced MAGE levels. This disruption has been shown

to impair the migration, invasion, survival, and in vivo tumor growth of human prostate cancer

cell lines[1][2][3]. These application notes provide a detailed protocol for the preparation,

storage, and handling of a JW480 stock solution using Dimethyl Sulfoxide (DMSO) as the

solvent.

Physicochemical and Solubility Data
Quantitative data for JW480 are summarized in the table below. This information is crucial for

accurate preparation of stock solutions and for designing experiments.
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Property Value References

IUPAC Name

2-isopropylphenyl (2-

(naphthalen-2-

yl)ethyl)carbamate

[4]

Molecular Formula C₂₂H₂₃NO₂ [2][4][5]

Molecular Weight 333.42 g/mol [2]

CAS Number 1354359-53-7 [2][5]

Purity ≥98% (HPLC) [2]

Appearance Crystalline solid [6][7]

Max Solubility
100 mM in DMSO; 100 mM in

ethanol
[2]

IC₅₀
20 nM (for KIAA1363 in mouse

brain)
[2][5]

Experimental Protocol: Preparation of a 10 mM
JW480 Stock Solution in DMSO
This protocol provides a detailed methodology for preparing a 10 mM stock solution of JW480
in DMSO.

1. Materials and Equipment

JW480 powder (purity ≥98%)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, disposable pipette tips
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Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions

JW480 is a bioactive small molecule. Handle with care, avoiding inhalation of dust and direct

contact with skin and eyes.

Perform all weighing and solution preparation steps inside a chemical fume hood.

DMSO is a potent solvent that can penetrate the skin and may carry other dissolved

substances with it.[8] Always wear appropriate gloves and change them immediately if

contaminated.

Consult the Safety Data Sheet (SDS) for JW480 and DMSO before beginning work.

3. Stock Solution Calculation To prepare a 10 mM stock solution, the required mass of JW480
can be calculated using its molecular weight (333.42 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Example Calculation for 1 mL of 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 333.42 g/mol

Mass (mg) = 3.3342 mg

4. Step-by-Step Preparation Procedure

Weighing: Accurately weigh 3.33 mg of JW480 powder and transfer it into a sterile amber

vial or microcentrifuge tube.

Solvent Addition: Add 1.0 mL of sterile DMSO to the vial containing the JW480 powder.
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Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Aid Dissolution (if necessary): If precipitation or incomplete dissolution is observed, sonicate

the solution in a water bath for 5-10 minutes.[9][10] Gentle warming to 37°C for a short

period may also aid dissolution, but ensure the compound is heat-stable.[11]

Visual Inspection: Ensure the final solution is clear and free of any visible particulates before

use.

5. Aliquoting and Storage

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge

tubes.[9][12]

Short-Term Storage: For use within one month, store the DMSO stock solution aliquots at

-20°C, protected from light.[9][12]

Long-Term Storage: For storage longer than one month, store the aliquots at -80°C. Under

these conditions, the solution is stable for up to 6 months.[9][12]

Powder Storage: Unopened JW480 powder should be stored at -20°C.[2][5]

Mechanism of Action and Signaling Pathway
JW480 exerts its biological effects by selectively inhibiting the KIAA1363 enzyme. This

inhibition disrupts the metabolic pathway responsible for producing monoalkylglycerol ethers

(MAGEs), which are signaling lipids involved in promoting cancer cell survival and motility.
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Caption: JW480 inhibits KIAA1363, blocking MAGE lipid production and downstream pro-

tumorigenic signaling.

Experimental Workflow for Stock Preparation
The logical flow for preparing and storing the JW480 stock solution is outlined below.

Caption: Workflow for the preparation and storage of JW480 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b560292?utm_src=pdf-body-img
https://www.benchchem.com/product/b560292?utm_src=pdf-body
https://www.benchchem.com/product/b560292?utm_src=pdf-body
https://www.benchchem.com/product/b560292?utm_src=pdf-body
https://www.benchchem.com/product/b560292?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. A Potent and Selective Inhibitor of KIAA1363/AADACL1 That Impairs Prostate Cancer
Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]

2. rndsystems.com [rndsystems.com]

3. A potent and selective inhibitor of KIAA1363/AADACL1 that impairs prostate cancer
pathogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

4. medkoo.com [medkoo.com]

5. caymanchem.com [caymanchem.com]

6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. quora.com [quora.com]

9. medchemexpress.com [medchemexpress.com]

10. selleckchem.com [selleckchem.com]

11. emulatebio.com [emulatebio.com]

12. medchemexpress.cn [medchemexpress.cn]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of JW480
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560292#preparing-jw480-stock-solution-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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